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Compound of Interest

Compound Name: Arochlor 1254

Cat. No.: B165813 Get Quote

The following tables summarize the key physical and chemical properties of Aroclor 1254. As a

mixture of different PCB congeners, some properties are presented as ranges or averages.

Table 1: General and Physical Properties of Aroclor 1254

Property Value Source(s)

CAS Number 11097-69-1 [2][6]

Molecular Formula C₁₂H₅Cl₅ (average) [7]

Average Molecular Weight 326.43 - 328 g/mol [7][8]

Physical State
Light yellow, viscous liquid;

becomes a sticky resin at 10°C
[8][9][10]

Boiling Point 365–390 °C [8]

Density 1.54 g/cm³ at 25°C [8]

Vapor Pressure
7.71 x 10⁻⁵ mm Hg at 25°C

(0.01 Pa)
[8][9]

Flash Point >100 °C (>210 °F) [11]

Table 2: Solubility and Partitioning Behavior of Aroclor 1254
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Property Value Source(s)

Water Solubility 0.012 - 0.043 mg/L at 20-24°C [8]

Organic Solvent Solubility
Very soluble in nonpolar

organic solvents and lipids
[8][12]

Log K_ow_ (Octanol-Water

Partition Coefficient)
6.30 - 6.5 [8][9]

Henry's Law Constant
2.83 x 10⁻⁴ atm·m³/mol at

25°C
[8]

Experimental Protocols
The determination of Aroclor 1254 in environmental samples requires sensitive and specific

analytical methods due to its complex nature and low concentrations. Gas chromatography

(GC) is the most common technique, often coupled with an electron capture detector (ECD) or

mass spectrometry (MS).[13][14]

Determination of Aroclor 1254 in Water
A robust method for analyzing Aroclor 1254 in water samples involves solid-phase extraction

(SPE) followed by gas chromatography.[15]

Methodology:

Sample Preparation: A 1000 mL water sample is acidified to a pH of 1.0 using sulfuric acid

(1:1, v:v).

Solid-Phase Extraction (SPE): The acidified sample is passed through a polystyrene–

divinylbenzene (PS–DVB) SPE cartridge. The PS–DVB sorbent is effective for trapping the

PCB congeners present in Aroclor 1254.

Elution: The trapped analytes are eluted from the cartridge using 6.0 mL of an n-

hexane/ethyl acetate (1:1, v:v) mixture.

Analysis: The eluate is then concentrated and analyzed by gas chromatography with a

parallel column and dual electron capture detector (GC-ECD).
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Quantification: Sample quantification is performed by comparing the resulting chromatogram

patterns and peak areas to those of certified Aroclor 1254 standards.[14][15] This method

has a reported detection limit of 0.053 μg/L.[15]

Determination of Aroclor 1254 in Soil
For soil matrices, a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction

method provides an efficient and reliable approach for sample preparation prior to GC-MS

analysis.[13]

Methodology:

Extraction: A representative soil sample is homogenized. PCBs are extracted from the soil

using an acetonitrile/water solvent system with vigorous shaking.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup: The resulting extract is cleaned up

using a d-SPE sorbent, with diatomaceous earth being particularly effective. This step

removes interfering matrix components.

Centrifugation: The sample is centrifuged to separate the cleaned extract from the sorbent

and residual soil particles.

Analysis: The supernatant is collected and analyzed by gas chromatography-mass

spectrometry (GC-MS).

Quantification: A multi-point calibration curve is generated using standard solutions of Aroclor

1254. The concentration in the sample is determined against this curve. This method has

achieved recovery values between 95.3% and 103.2% with a limit of detection of 1.9 µg/kg.

[13]

Mandatory Visualization
The following diagrams illustrate key logical relationships and experimental workflows related to

Aroclor 1254.
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Caption: Environmental fate and transport pathways of Aroclor 1254.
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Caption: Workflow for the analysis of Aroclor 1254 in water samples.
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Caption: Workflow for the analysis of Aroclor 1254 in soil samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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